Cas no 1966561-68-1 (3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid)

• Product Name: 3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid
• CAS No: 1966561-68-1
• MF: C₁₂H₁₄ClNO₃
• MW: 255.697462558746
• CID: 6055595
• PubChem ID: 106863776
• Update Time: 2025-06-08

3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid
• 1966561-68-1
• EN300-14238406

• Inchi： 1S/C12H14ClNO3/c1-7-3-4-9(10(13)5-7)6-11(12(16)17)14-8(2)15/h3-5,11H,6H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： LATCGEBYIBEYNA-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C=CC=1CC(C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 255.0662210g/mol
• Monoisotopic Mass: 255.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.4Ų

Additional information on 3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid

Professional Introduction to 3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic Acid (CAS No. 1966561-68-1)

3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid, identified by its CAS number 1966561-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif, exhibits promising properties that make it a valuable candidate for further research and development in medicinal applications.

The molecular structure of 3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid consists of a phenyl ring substituted with a chloro group at the 2-position and a methyl group at the 4-position, linked to an acetylamino propanoic acid moiety. This particular arrangement of functional groups contributes to its distinct chemical behavior and reactivity, which are critical factors in its potential utility as an intermediate or building block in synthetic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural features. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances the compound's ability to interact with biological targets, making it a promising candidate for drug discovery efforts. Specifically, the chloro and methyl substituents can influence the compound's solubility, metabolic stability, and binding affinity to enzymes or receptors.

One of the most compelling aspects of 3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid is its versatility in synthetic applications. The acetylamino propanoic acid side chain provides multiple reactive sites that can be modified through various chemical transformations, such as nucleophilic substitution, condensation reactions, or enzymatic catalysis. These properties make it an attractive scaffold for designing novel molecules with tailored biological activities.

Recent studies have begun to uncover the biological significance of this compound. Researchers have demonstrated that derivatives of this molecule exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. For instance, modifications to the phenyl ring or the acetylamino group can modulate the compound's interaction with targets such as cyclooxygenase (COX) or lipoxygenase (LOX), which are key players in the inflammatory response. Such findings suggest that 3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid could serve as a lead compound for developing therapeutic agents targeting inflammatory diseases.

The compound's potential extends beyond anti-inflammatory applications. Preliminary investigations have also explored its role in modulating metabolic pathways, particularly those involving glucose and lipid metabolism. The acetylamino propanoic acid moiety is reminiscent of structures found in natural products known to influence metabolic processes. By leveraging this structural motif, researchers aim to develop molecules that can enhance insulin sensitivity or improve lipid profile in patients with metabolic disorders.

In terms of synthetic methodologies, 3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid can be synthesized through multi-step organic reactions that involve chlorination, methylation, and condensation processes. Advances in catalytic systems and green chemistry principles have enabled more efficient and environmentally benign routes to produce this compound. These improvements not only reduce costs but also enhance scalability for industrial applications.

The pharmacokinetic profile of derivatives of this compound is another area of active investigation. Understanding how the body processes these molecules is crucial for optimizing their therapeutic efficacy and minimizing potential side effects. Computational modeling techniques have been employed to predict absorption, distribution, metabolism, and excretion (ADME) properties, providing valuable insights into drug-like characteristics before experimental validation.

In conclusion, 3-(2-chloro-4-methylphenyl)-2-acetamidopropanoic acid (CAS No. 1966561-68-1) represents a fascinating subject of study in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with applications ranging from anti-inflammatory treatments to metabolic disorders. As research continues to uncover new biological functions and synthetic strategies for this compound, its significance in medicinal chemistry is expected to grow further.